Cas no 955929-56-3 (2',6'-Dimethylbiphenyl-3-carboxylic acid)

• Product Name: 2',6'-Dimethylbiphenyl-3-carboxylic acid
• CAS No: 955929-56-3
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• MDL: MFCD11895286
• CID: 857500
• PubChem ID: 17852404
• Update Time: 2025-06-07

2',6'-Dimethylbiphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2',6'-Dimethyl-[1,1'-biphenyl]-3-carboxylic acid
• 2,6-DiMethylbiphenyl-3-carboxylic acid
• 3-(2,6-dimethylphenyl)benzoic acid
• 2',6'-DiMethylbiphenyl-3-carboxylic acid
• 955929-56-3
• AKOS015842223
• 2',6'-Dimethyl-[1,1'-biphenyl]-3-carboxylicacid
• DTXSID40591285
• MFCD11895286
• 2',6'-Dimethyl[1,1'-biphenyl]-3-carboxylic acid
• CS-0211297
• SCHEMBL2020761
• BS-33360
• 2'',6''-Dimethylbiphenyl-3-carboxylic Acid
• 2',6'-Dimethylbiphenyl-3-carboxylic acid

• MDL： MFCD11895286
• Inchi： 1S/C15H14O2/c1-10-5-3-6-11(2)14(10)12-7-4-8-13(9-12)15(16)17/h3-9H,1-2H3,(H,16,17)
• InChI Key： GYAKPFZFMPRKKS-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)C1C(C)=CC=CC=1C)=O

Computed Properties

• Exact Mass: 226.09900
• Monoisotopic Mass: 226.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 374.8±21.0 °C at 760 mmHg
• Flash Point: 174.9±16.7 °C
• PSA: 37.30000
• LogP: 3.66860
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2',6'-Dimethylbiphenyl-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives